1,3,6,8,11,13,16,18-Octazapentacyclo[16.2.2.23,6.28,11.213,16]octacosane

• IUPAC Name: 1,3,6,8,11,13,16,18-octazapentacyclo[16.2.2.23,6.28,11.213,16]octacosane
• InChI: InChI=1S/C20H40N8/c1-2-22-4-3-21(1)17-23-5-7-25(8-6-23)19-27-13-15-28(16-14-27)20-26-11-9-24(18-22)10-12-26/h1-20H2
• InChI Key: PIERQWFELIIRRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCN1CN3CCN(CC3)CN4CCN(CC4)CN5CCN(C2)CC5
• Molecular Formula: C20H40N8
• Molecular Weight: 392.6 g/mol

Description

1,3,6,8,11,13,16,18-Octazapentacyclo[162223,628,11213,16]octacosane is a complex organic compound characterized by its unique polycyclic structure

Preparation Methods

The synthesis of 1,3,6,8,11,13,16,18-Octazapentacyclo[16.2.2.23,6.28,11.213,16]octacosane involves multiple steps, including cyclization reactions and the use of specific catalysts to achieve the desired polycyclic structure. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of solvents to maximize yield and purity.

Chemical Reactions Analysis

1,3,6,8,11,13,16,18-Octazapentacyclo[16.2.2.23,6.28,11.213,16]octacosane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1,3,6,8,11,13,16,18-Octazapentacyclo[16.2.2.23,6.28,11.213,16]octacosane has a wide range of applications in scientific research. In chemistry, it is used as a model compound to study polycyclic structures and their reactivity. In biology, it may be investigated for its potential interactions with biological molecules. In medicine, researchers explore its potential therapeutic properties, while in industry, it could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1,3,6,8,11,13,16,18-Octazapentacyclo[16.2.2.23,6.28,11.213,16]octacosane involves its interaction with specific molecular targets and pathways. The compound’s polycyclic structure allows it to bind to certain enzymes or receptors, potentially modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

1,3,6,8,11,13,16,18-Octazapentacyclo[162223,628,11213,16]octacosane can be compared to other polycyclic compounds such as naphthalene, anthracene, and phenanthrene While these compounds share a polycyclic structure, 1,3,6,8,11,13,16,18-Octazapentacyclo[162223,628,11